Cas no 204927-17-3 (2-Methylimidazo1,2-apyridin-5-ol)

• Product Name: 2-Methylimidazo1,2-apyridin-5-ol
• CAS No: 204927-17-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD18835169
• CID: 241418
• PubChem ID: 45088194
• Update Time: 2025-07-15

2-Methylimidazo1,2-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-5-ol,2-methyl-
• Imidazo[1,2-a]pyridin-5-ol, 2-methyl- (9CI)
• 204927-17-3
• 2-Methylimidazo[1,2-a]pyridin-5-ol
• Imidazo[1,2-a]pyridin-5-ol,2-methyl-(9ci)
• SCHEMBL8811947
• 2-Methylimidazo1,2-apyridin-5-ol

• MDL： MFCD18835169
• Inchi： 1S/C8H8N2O/c1-6-5-10-7(9-6)3-2-4-8(10)11/h2-5,9H,1H3
• InChI Key： UXMNHTJRNPYESR-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2NC(C)=CN21

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 2-Methylimidazo1,2-apyridin-5-ol

Comprehensive Overview of 2-Methylimidazo[1,2-a]pyridin-5-ol (CAS No. 204927-17-3): Properties, Applications, and Research Insights

2-Methylimidazo[1,2-a]pyridin-5-ol (CAS No. 204927-17-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. This compound belongs to the imidazopyridine family, a class of fused bicyclic structures known for their biological activity and synthetic utility. The presence of both methyl and hydroxyl functional groups in its molecular framework enhances its reactivity, making it a valuable intermediate in drug discovery and specialty chemical synthesis.

In recent years, the demand for imidazopyridine derivatives has surged, driven by their prominence in developing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators. Researchers have explored 2-Methylimidazo[1,2-a]pyridin-5-ol as a key building block for designing novel therapeutics targeting conditions such as neurodegenerative diseases and metabolic disorders. Its structural similarity to purine bases also opens avenues for nucleic acid mimicry applications, a hotspot in bioconjugation and drug delivery systems.

The synthesis of CAS 204927-17-3 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the growing need for scalable production in industrial settings. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures compliance with stringent quality standards required for pharmaceutical intermediates.

Beyond pharmaceuticals, 2-Methylimidazo[1,2-a]pyridin-5-ol has found niche applications in organic electronics and photocatalysis. Its conjugated π-system and electron-donating hydroxyl group make it a candidate for designing organic light-emitting diodes (OLEDs) and solar cell materials. Recent studies highlight its potential in metal-organic frameworks (MOFs) for gas storage and sensing, aligning with the global push toward sustainable technologies.

Environmental and safety profiles of CAS 204927-17-3 are rigorously evaluated to meet REACH and FDA guidelines. While the compound exhibits low acute toxicity, proper handling protocols are recommended to minimize occupational exposure. Its biodegradability and eco-friendly synthesis routes are under investigation to align with green chemistry principles, a trending topic in industrial research.

Frequently searched questions related to 2-Methylimidazo[1,2-a]pyridin-5-ol include: *"What are the synthetic routes for CAS 204927-17-3?"* *"How is this compound used in drug discovery?"* and *"Can it be customized for specific research needs?"* These queries reflect the compound's interdisciplinary relevance. Suppliers often provide high-purity grades (>98%) with detailed technical datasheets, catering to both academic and commercial laboratories.

In summary, 2-Methylimidazo[1,2-a]pyridin-5-ol (CAS No. 204927-17-3) stands at the intersection of innovation and practicality. Its adaptability across life sciences, materials engineering, and catalysis underscores its value in modern chemistry. Ongoing research continues to unlock new potentials, solidifying its role as a cornerstone in high-value chemical synthesis.